Cas no 3841-15-4 (Benzoic acid,5-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:3))

• Product Name: Benzoic acid,5-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:3)
• CAS No: 3841-15-4
• MF: C₃₇H₂₂N₇Na₃O₁₀S₂
• MW: 857.710797786713
• CID: 309129
• PubChem ID: 19693
• Update Time: 2025-04-19

Benzoic acid,5-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:3)
• Benzoic acid,5-[2-[4-[2-[4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-6-sulfo-1-naphthal
• trisodium (3Z)-3-(2-{4-[(E)-{4-[(2E)-2-(6-amino-1-oxo-3-sulfonatonaphthalen-2(1H)-ylidene)hydrazinyl]naphthalen-1-yl}diazenyl]-6-sulfonatonaphthalen-1-yl}hydrazinylidene)-6-oxocyclohexa-1,4-diene-1-carboxylate
• Trisodium 5-((4-((4-((6-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-1-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)salicylate
• 3841-15-4
• EINECS 223-334-0
• Direct Blue 148, trisodium salt
• NS00044896
• C.I. DIRECT BLUE 148, TRISODIUM SALT

• Inchi： 1S/C37H25N7O10S2.3Na/c38-20-5-8-23-19(15-20)16-34(56(52,53)54)35(36(23)46)44-43-30-11-10-29(24-3-1-2-4-25(24)30)41-42-32-13-12-31(26-9-7-22(18-27(26)32)55(49,50)51)40-39-21-6-14-33(45)28(17-21)37(47)48;;;/h1-18,45-46H,38H2,(H,47,48)(H,49,50,51)(H,52,53,54);;;/q;3*+1/p-3/b40-39+,42-41+,44-43+;;;
• InChI Key： PTELSJWAVIWPMR-CLSIINNZSA-K
• SMILES： S(C1C=C2C=C(C=CC2=C(C=1/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=C(C2=CC=C(C=C21)S(=O)(=O)[O-])/N=N/C1C=CC(=C(C(=O)[O-])C=1)O)O)N)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 857.05656
• Monoisotopic Mass: 857.056265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 6
• Complexity: 1970
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 305

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 288.19